(2-Bromo-6-nitrophenyl)phenylamine

• Molecular Formula: C12H9BrN2O2
• Molecular Weight: 293.12 g/mol
• IUPAC Name: 2-bromo-6-nitro-N-phenylaniline
• InChI: InChI=1S/C12H9BrN2O2/c13-10-7-4-8-11(15(16)17)12(10)14-9-5-2-1-3-6-9/h1-8,14H
• InChI Key: PRYACEBIKXAPNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=CC=C2Br)[N+](=O)[O-]

Description

(2-Bromo-6-nitrophenyl)phenylamine is a useful research compound. Its molecular formula is C12H9BrN2O2 and its molecular weight is 293.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-bromo-2-fluoro-3-nitrobenzene (5 g, 22.7 mmol) and aniline (4.2 mL, 45 mmol) in DMSO (10 mL, 2M) in a sealed flask was evacuated and purged with argon. The mixture was heated at 100° C. for 12 h. The cooled mixture was diluted with KHSO4 (aq. satd. solution, 100 mL) and brine, dried (Na2SO4) and concentrated to give the product (2-bromo-6-nitrophenyl)phenylamine as a bright orange solid (6.5 g, quant.). 1H NMR (400 MHz, CDCl3): δ 7.96 (1H, dd, J=8.5, 1.7 Hz), 7.86 (1H, br s), 7.75 (1H, dd, J=8.2, 1.5 Hz), 7.16-7.22 (2H, m), 6.90-6.99 (2H, m), 6.77 (2H, m).